Cas no 1131614-62-4 (4-(Cyclohexylamino)-3-iodobenzoic acid)

4-(Cyclohexylamino)-3-iodobenzoic acid is a halogenated benzoic acid derivative featuring a cyclohexylamino substituent and an iodine atom at the 3-position. This compound is of interest in synthetic organic chemistry due to its potential as a versatile intermediate for the preparation of more complex molecules, particularly in pharmaceutical and agrochemical research. The iodine moiety offers opportunities for further functionalization via cross-coupling reactions, while the carboxylic acid group provides a handle for derivatization or conjugation. Its structural features make it suitable for applications in medicinal chemistry, where it may serve as a scaffold for drug discovery or as a precursor for targeted modifications.

4-(Cyclohexylamino)-3-iodobenzoic acid structure

1131614-62-4 structure

Product Name:4-(Cyclohexylamino)-3-iodobenzoic acid

CAS No:1131614-62-4

MF:C₁₃H₁₆INO₂

MW:345.176115989685

CID:1030609

PubChem ID:44828871

Update Time:2025-06-09

4-(Cyclohexylamino)-3-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

- 4-(Cyclohexylamino)-3-iodobenzoic acid
- 4-(cyclohexylamino)-3-iodanyl-benzoic acid
- A802904
- AK133755
- CTK8E2154
- FT-0659988
- KB-145192
- SBB067973
- AKOS015855994
- 1131614-62-4
- DTXSID40660960
- 4-(Cyclohexylamino)-3-iodobenzoicacid
- DB-060427
- 4-(cyclohexylamino)-3-iodo-benzoic acid
- SB83467
- Inchi： 1S/C13H16INO2/c14-11-8-9(13(16)17)6-7-12(11)15-10-4-2-1-3-5-10/h6-8,10,15H,1-5H2,(H,16,17)
- InChI Key： QLQFFHQEYDKAII-UHFFFAOYSA-N
- SMILES： IC1C=C(C(=O)O)C=CC=1NC1CCCCC1

Computed Properties

Exact Mass: 345.02258g/mol
Monoisotopic Mass: 345.02258g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 266
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 49.3Å²

4-(Cyclohexylamino)-3-iodobenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019097092-1g	4-(Cyclohexylamino)-3-iodobenzoic acid	1131614-62-4	95%	1g	$440.36	2023-09-04
Chemenu	CM159336-1g	4-(cyclohexylamino)-3-iodobenzoic acid	1131614-62-4	95%	1g	$505	2021-06-15
Chemenu	CM159336-1g	4-(cyclohexylamino)-3-iodobenzoic acid	1131614-62-4	95%	1g	$505	2023-03-07
Ambeed	A153319-1g	4-(Cyclohexylamino)-3-iodobenzoic acid	1131614-62-4	95+%	1g	$440.0	2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1757741-1g	4-(Cyclohexylamino)-3-iodobenzoic acid	1131614-62-4	98%	1g	￥3696.00	2024-08-09
Crysdot LLC	CD12179273-1g	4-(Cyclohexylamino)-3-iodobenzoic acid	1131614-62-4	95+%	1g	$535	2024-07-23